Cas no 2172465-56-2 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid
• CAS No: 2172465-56-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6422061
• PubChem ID: 165536621
• Update Time: 2025-10-24

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]cyclopentyl}acetic acid
• EN300-1505994
• 2172465-56-2

• Inchi： 1S/C26H30N2O5/c1-26(2,24(31)27-17-12-11-16(13-17)14-23(29)30)28-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： UYXXQNKJWWYBAI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid

Recent Advances in the Study of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid (CAS: 2172465-56-2)

In recent years, the compound 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid (CAS: 2172465-56-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentyl acetic acid moiety makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly reduces the number of steps required to produce 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid, while maintaining high enantiomeric purity. This advancement is expected to facilitate its broader use in pharmaceutical applications, particularly in the development of peptide-based drugs.

In addition to its synthetic utility, researchers have explored the biological activities of derivatives of this compound. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that certain analogs of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role in solid-phase peptide synthesis (SPPS) has been extensively investigated. The Fmoc group is widely used in SPPS for its stability under basic conditions and ease of removal. Recent advancements have demonstrated that 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid can serve as a valuable building block for the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their enhanced stability and bioavailability.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and the need for further pharmacokinetic studies must be addressed to fully realize its potential. Ongoing research aims to tackle these challenges, with several collaborative efforts between academia and industry underway.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopentyl}acetic acid (CAS: 2172465-56-2) represents a valuable tool in chemical biology and pharmaceutical research. Its versatile applications in drug discovery and peptide synthesis, coupled with recent advancements in its synthesis and biological evaluation, highlight its significance in the field. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for innovative therapeutic solutions.